Cas no 1903785-03-4 (1-(3-methyloxetan-3-yl)cyclobutane-1-carbonitrile)

• Product Name: 1-(3-methyloxetan-3-yl)cyclobutane-1-carbonitrile
• CAS No: 1903785-03-4
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 6411666
• PubChem ID: 117549762
• Update Time: 2025-05-26

1-(3-methyloxetan-3-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-methyloxetan-3-yl)cyclobutane-1-carbonitrile
• 1903785-03-4
• EN300-1814425

• Inchi： 1S/C9H13NO/c1-8(6-11-7-8)9(5-10)3-2-4-9/h2-4,6-7H2,1H3
• InChI Key： ISWJRXCFKSNCDO-UHFFFAOYSA-N
• SMILES： O1CC(C)(C1)C1(C#N)CCC1

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 33Ų

Additional information on 1-(3-methyloxetan-3-yl)cyclobutane-1-carbonitrile

Introduction to 1-(3-Methyloxetan-3-yl)cyclobutane-1-carbonitrile (CAS No. 1903785-03-4)

The compound 1-(3-methyloxetan-3-yl)cyclobutane-1-carbonitrile, identified by the CAS number 1903785-03-4, is a fascinating molecule with unique structural and chemical properties. This compound has garnered attention in the fields of organic chemistry, materials science, and pharmacology due to its potential applications in drug design and advanced materials synthesis.

The molecular structure of 1-(3-methyloxetan-3-yl)cyclobutane-1-carbonitrile consists of a cyclobutane ring fused with an oxetane moiety, which introduces strain into the molecule, making it highly reactive under certain conditions. The presence of the nitrile group further enhances its reactivity and functional versatility. Recent studies have explored the use of this compound as a building block in constructing complex molecular architectures, particularly in the synthesis of bioactive molecules and advanced polymers.

In terms of synthesis, researchers have developed efficient routes to prepare 1-(3-methyloxetan-3-yl)cyclobutane-1-carbonitrile. One notable approach involves the cyclization of appropriately substituted alkenes under controlled conditions, leveraging the inherent reactivity of strained rings. This method has been optimized to achieve high yields and excellent stereocontrol, making it suitable for large-scale production.

The application of this compound extends into various domains. In pharmacology, it has been employed as a precursor in the development of novel drug candidates targeting specific biological pathways. Its ability to participate in versatile reactions, such as nucleophilic additions and cycloadditions, makes it an invaluable tool in medicinal chemistry.

Recent advancements in computational chemistry have also shed light on the electronic properties of 1-(3-methyloxetan-3-yl)cyclobutane-1-carbonitrile. Quantum mechanical studies reveal that the strained ring system contributes significantly to its electronic reactivity, enabling it to act as an effective catalyst in certain organic transformations.

In conclusion, 1-(3-methyloxetan-3-yl)cyclobutane-1-carbonitrile (CAS No. 1903785-03-4) stands out as a versatile and reactive compound with promising applications across multiple scientific disciplines. Its unique structure and reactivity continue to inspire innovative research, solidifying its position as an important molecule in contemporary chemistry.